Cas no 1166389-11-2 (N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine)

• Product Name: N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine
• CAS No: 1166389-11-2
• MF: C₁₉H₂₀FN₅O₃
• MW: 385.392207145691
• CID: 5044072
• Update Time: 2025-10-18

N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine Chemical and Physical Properties

Names and Identifiers

• N4-(3-aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)pyrimidine-2,4-diamine
• 4-N-(3-aminophenyl)-5-fluoro-2-N-(3,4,5-trimethoxyphenyl)pyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, N4-(3-aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-
• 2,4-Pyrimidinediamine,N4-(3-aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-
• N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine

• Inchi： 1S/C19H20FN5O3/c1-26-15-8-13(9-16(27-2)17(15)28-3)24-19-22-10-14(20)18(25-19)23-12-6-4-5-11(21)7-12/h4-10H,21H2,1-3H3,(H2,22,23,24,25)
• InChI Key： QLVBFVSCWVAZMY-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1NC1C=CC=C(C=1)N)NC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 463
• XLogP3: 3.3
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine

Recent Advances in the Study of N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine (CAS: 1166389-11-2)

The compound N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine (CAS: 1166389-11-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrimidinediamine derivative has been identified as a promising candidate for targeted cancer therapy, particularly in the context of kinase inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific tyrosine kinases, including those involved in tumor angiogenesis and proliferation. Structural-activity relationship (SAR) studies have revealed that the 3-aminophenyl and 3,4,5-trimethoxyphenyl moieties are critical for binding affinity and selectivity. Molecular docking simulations have further demonstrated that the compound occupies the ATP-binding pocket of target kinases, thereby disrupting their catalytic activity.

In vitro and in vivo studies have shown that N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine exhibits significant anti-proliferative effects against a range of cancer cell lines, including those resistant to conventional chemotherapeutic agents. Notably, the compound has demonstrated synergistic effects when combined with other targeted therapies, suggesting its potential utility in combination regimens. Pharmacokinetic studies have also indicated favorable bioavailability and tissue distribution profiles, although further optimization may be required to mitigate potential off-target effects.

Recent advancements in synthetic chemistry have enabled the scalable production of this compound, facilitating its transition from bench to bedside. Researchers have developed novel synthetic routes that improve yield and purity, addressing previous challenges associated with its complex structure. Additionally, efforts are underway to derivatize the core scaffold to enhance its therapeutic index and reduce toxicity.

The clinical potential of N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine is further supported by its ability to overcome drug resistance mechanisms commonly observed in cancer treatment. Preclinical data suggest that the compound can bypass resistance conferred by mutations in kinase domains or upregulation of efflux pumps. These findings underscore its potential as a next-generation therapeutic agent for refractory malignancies.

In conclusion, the latest research on N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine (CAS: 1166389-11-2) highlights its promise as a versatile and potent kinase inhibitor with broad applicability in oncology. Ongoing studies are expected to further delineate its therapeutic potential and pave the way for clinical development. Future directions may include the exploration of its utility in non-oncological indications, such as inflammatory and neurodegenerative diseases, where kinase dysregulation plays a pathogenic role.